Cas no 652158-82-2 (Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate
• CAS No: 652158-82-2
• MF: C₁₂H₁₉N₃O₅
• MW: 285.296363115311
• CID: 836089
• PubChem ID: 11507493
• Update Time: 2025-05-20

Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-(tert-butoxycarbonylamino)ethyl)-1,2,4-oxadiazole-3-carboxylate
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl e...
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
• Ethyl 5-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4 ]oxadiazole-3-carboxylate
• AS-5035
• Ethyl 5-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2,4-oxadiazole-3-carboxylate
• ethyl5-(2-(tert-butoxycarbonylamino)ethyl)-1,2,4-oxadiazole-3-carboxylate
• ethyl 5-{2-[(tert-butoxycarbonyl)amino]ethyl}-1,2,4-oxadiazole-3-carboxylate
• ethyl 5-(2-((tert-butoxycarbonyl)amino)ethyl)-1,2,4-oxadiazole-3-carboxylate
• AKOS005146374
• CBB15882
• ethyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,2,4-oxadiazole-3-carboxylate
• DB-026585
• DTXSID90467769
• Ethyl 5-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-3-carboxylate
• CS-0454609
• Ethyl 5-{2-[(tert-butoxy)carbonylamino]ethyl}-1,2,4-oxadiazole-3-carboxylate
• 652158-82-2
• NTZDWJCUXYYFLH-UHFFFAOYSA-N
• SCHEMBL6328466
• MFCD10568205
• Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate

• MDL： MFCD10568205
• Inchi： 1S/C12H19N3O5/c1-5-18-10(16)9-14-8(20-15-9)6-7-13-11(17)19-12(2,3)4/h5-7H2,1-4H3,(H,13,17)
• InChI Key： NTZDWJCUXYYFLH-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=NC(C(=O)OCC)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.13247072g/mol
• Monoisotopic Mass: 285.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.184

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate

Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate (CAS No. 652158-82-2): A Comprehensive Overview

Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate (CAS No. 652158-82-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyloxycarbonyl (Boc) protecting group and an aminoethyl side chain, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

The Boc group is a crucial protective group in organic synthesis, commonly used to shield amino groups during various chemical reactions. Its stability under a wide range of conditions makes it an ideal choice for multi-step syntheses, ensuring that the amino group remains protected until the final stage of drug development. In the context of Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate, the Boc group is strategically positioned on the aminoethyl side chain, providing a high degree of control over the reaction pathway.

The oxadiazole core is a heterocyclic compound that has been extensively studied for its pharmacological properties. Oxadiazoles exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms within the oxadiazole ring contributes to its unique chemical and biological properties. In Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate, the oxadiazole ring is connected to a carboxylate ester group at one position and an aminoethyl side chain at another position. This configuration allows for further functionalization and derivatization, making it a versatile building block in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole derivatives in developing novel therapeutic agents. Studies have shown that oxadiazoles can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, certain oxadiazole derivatives have demonstrated potent inhibitory activity against kinases and other enzymes implicated in cancer progression. Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate represents a promising candidate for further investigation in this area.

The synthesis of Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate involves multiple steps that require precise control over reaction conditions. The process typically begins with the preparation of the oxadiazole core through cyclocondensation reactions involving appropriate precursors. Subsequent steps include the introduction of the aminoethyl side chain and the protection of the amino group with a Boc group. Each step must be carefully optimized to ensure high yield and purity.

In recent years, there has been growing interest in developing green chemistry approaches for synthesizing complex organic molecules like Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate. These approaches aim to minimize waste generation and reduce environmental impact while maintaining high efficiency and yield. Techniques such as catalytic asymmetric synthesis and flow chemistry have shown great promise in this regard. By adopting sustainable practices in synthetic chemistry, researchers can contribute to more environmentally friendly drug development processes.

The potential applications of Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate extend beyond its role as an intermediate in drug synthesis. Its unique structural features make it suitable for use as a ligand or probe in biochemical assays aimed at identifying new drug targets. Additionally, its ability to undergo further functionalization allows for the creation of libraries of derivatives with tailored biological activities.

In conclusion, Ethyl 5-(2-Tert-butyloxycarbonylaminoethyl)-1,2,4oxadiazole-3-carboxylate (CAS No. 652158-82-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features and synthetic versatility make it an invaluable tool for chemists and biologists working on novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its importance in drug discovery is likely to grow even further.